![molecular formula C16H13IN2O2S B2668167 2-iodo-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide CAS No. 477295-12-8](/img/structure/B2668167.png)
2-iodo-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
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Overview
Description
2-iodo-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, and its mechanism of action has been the subject of extensive investigation. In
Scientific Research Applications
Synthesis and Medicinal Chemistry
- Benzothiazole derivatives have been explored for their potential in medicinal chemistry. For example, a series of benzamides were prepared from 4-amino-5-chloro-2-methoxybenzoic acid derivatives and evaluated for their binding affinity for dopamine D2 and serotonin 5-HT3 receptors, highlighting the role of benzamides in developing potential antiemetic agents [Hirokawa et al., 2002].
Supramolecular Chemistry
- N-(Thiazol-2-yl)benzamide derivatives were synthesized and investigated for their gelation behavior, demonstrating the influence of methyl functionality and multiple non-covalent interactions on gelation. This indicates the utility of similar compounds in the design of supramolecular materials [Yadav & Ballabh, 2020].
Photodynamic Therapy
- A study focused on the synthesis of zinc phthalocyanine substituted with benzenesulfonamide derivative groups, indicating the potential of benzothiazole derivatives in enhancing the efficacy of photosensitizers used in photodynamic therapy for cancer treatment [Pişkin et al., 2020].
Antimicrobial Activity
- New pyridine derivatives incorporating benzothiazole moieties were synthesized and exhibited variable and modest antimicrobial activity against investigated bacterial and fungal strains, underscoring the potential of benzothiazole-based compounds in developing new antimicrobial agents [Patel et al., 2011].
Liquid Crystals
- A series of new calamitic liquid crystals comprising a benzothiazole core were synthesized, highlighting the role of benzothiazole derivatives in the development of materials with specific mesomorphic properties [Ha et al., 2010].
Mechanism of Action
properties
IUPAC Name |
2-iodo-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13IN2O2S/c1-19-14-12(21-2)8-5-9-13(14)22-16(19)18-15(20)10-6-3-4-7-11(10)17/h3-9H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIKWXMXZVSLXPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=CC=C3I)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13IN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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